Cas no 2172086-19-8 (10-(2-fluorophenyl)-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 10-(2-fluorophenyl)-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2172086-19-8
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 5804196
• PubChem ID: 165599142
• Update Time: 2025-05-20

10-(2-fluorophenyl)-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(2-fluorophenyl)-2,6-dioxa-9-azaspiro4.5decane
• EN300-1641640
• 10-(2-fluorophenyl)-2,6-dioxa-9-azaspiro[4.5]decane
• 2172086-19-8

• Inchi： 1S/C13H16FNO2/c14-11-4-2-1-3-10(11)12-13(5-7-16-9-13)17-8-6-15-12/h1-4,12,15H,5-9H2
• InChI Key： AOYPUCSHNKUJMI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C2(COCC2)OCCN1

Computed Properties

• Exact Mass: 237.11650692g/mol
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30.5Ų

Additional information on 10-(2-fluorophenyl)-2,6-dioxa-9-azaspiro4.5decane

10-(2-Fluorophenyl)-2,6-Dioxa-9-Azaspiro[4.5]Decane: A Comprehensive Overview

The compound 10-(2-fluorophenyl)-2,6-dioxa-9-azaspiro[4.5]decane, identified by the CAS Registry Number 2172086-19-8, represents a unique spirocyclic structure with significant potential in various chemical and pharmaceutical applications. This molecule combines a spiro ring system with a fluorinated aromatic group, making it an intriguing subject for research in drug design, materials science, and organic synthesis.

The spirocyclic framework of this compound is characterized by the fusion of two rings at a single atom, creating a rigid and compact structure. The presence of oxygen atoms at positions 2 and 6 introduces ether functionalities, which can influence the molecule's solubility, stability, and reactivity. Additionally, the nitrogen atom at position 9 contributes to the molecule's basicity and potential for hydrogen bonding interactions.

Recent studies have highlighted the importance of fluorinated aromatic groups in modulating the pharmacokinetic properties of drugs. The 2-fluorophenyl substituent in this compound is known to enhance lipophilicity while maintaining metabolic stability. This makes it an attractive moiety for designing bioactive molecules with improved absorption and distribution profiles.

In terms of synthetic approaches, researchers have explored various strategies to construct spirocyclic systems. One notable method involves the use of ring-closing metathesis, which allows for the formation of spiro rings with high efficiency. The incorporation of fluorinated substituents can be achieved through nucleophilic aromatic substitution or directed metallation techniques, depending on the desired regiochemistry.

The application of computational chemistry tools has further elucidated the electronic properties and conformational preferences of this compound. Density functional theory (DFT) calculations have revealed that the fluorine atom exerts an electron-withdrawing effect, which can influence the reactivity of adjacent functional groups. This insight is valuable for predicting the molecule's behavior in chemical reactions or biological systems.

From a pharmaceutical perspective, spirocyclic compounds like 10-(2-fluorophenyl)-2,6-dioxa-9-azaspiro[4.5]decane are being investigated as potential leads for treating various diseases. Their rigid structures often provide favorable interactions with biological targets, such as enzymes or receptors. For instance, analogs of this compound have shown promise in inhibiting kinases involved in cancer pathways.

In conclusion, 10-(2-fluorophenyl)-2,6-dioxa-9-azaspiro[4.5]decane stands as a prime example of how structural complexity can be harnessed to create molecules with diverse functionalities. Its unique combination of spirocyclic architecture and fluorinated substituents positions it as a valuable tool in both academic research and industrial applications.